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Abstract

Ethanoyl chloride (acetyl chloride), CHsCOCI, is a highly reactive and versatile acylating agent
extensively utilized in organic synthesis, particularly within pharmaceutical and materials
science research. Its pronounced electrophilicity at the carbonyl carbon makes it an excellent
precursor for the synthesis of esters, amides, and other acyl derivatives. This guide provides an
in-depth overview of the physical and chemical properties of ethanoyl chloride, detailed
experimental protocols for its synthesis and key reactions, and essential safety and handling
procedures for laboratory use.

Physical and Chemical Properties

Ethanoyl chloride is a colorless, fuming liquid with a strong, pungent odor.[1][2][3] It is highly
volatile and reacts vigorously with water and other nucleophiles.[2][4] A summary of its key
physical properties is presented in Table 1.

Table 1: Physical Properties of Ethanoyl Chloride
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Property Value Reference
Molecular Formula C2HsCIO [5]
Molecular Weight 78.498 g/mol [5]
Appearance Clear, colorless fuming liquid [1112][3]
Odor Strong, pungent, acrid [1112]
Boiling Point 51-52 °C [1][2]13]
Melting Point -112 °C [1]
Density 1.104 g/mL at 25 °C [1]
Refractive Index n20/D 1.389 [1]
Flash Point 4°C [1]

Miscible with acetone,

chloroform, glacial acetic acid,
Solubility ether, and benzene.[1] Reacts

violently with water and

alcohols.[2][4]

Highly flammable; moisture-

. sensitive; reacts violently with

Stability

DMSO, water, lower alcohols,

and amines.[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and purity assessment of ethanoyl

chloride.

Table 2: Spectroscopic Data for Ethanoyl Chloride
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Spectroscopy Characteristic Peaks Interpretation Reference
C=0 stretch

Infrared (IR) ~1800 cm™t (strong) (characteristic of acyl [6]
chlorides)

~2950-2850 cm~1

C-H stretch (alkane) [7]

(strong)
Protons adjacent to

1H NMR ~2.0-2.5 ppm the carbonyl group (H-  [6]
C-C=0)
Carbonyl carbon

13C NMR ~160-180 ppm [6]

(C=0)

Mass Spectrometry

Prominent peak for

acylium ion

Formation of CHsCO™*

[6]18]

Chemical Reactivity and Key Reactions

The high reactivity of ethanoyl chloride stems from the electron-withdrawing nature of both the

oxygen and chlorine atoms, rendering the carbonyl carbon highly electrophilic and susceptible

to nucleophilic attack.[9] This reactivity makes it a cornerstone reagent for acylation reactions.

Nucleophilic Acyl Substitution

The primary reaction pathway for ethanoyl chloride is nucleophilic acyl substitution. A

nucleophile attacks the carbonyl carbon, leading to the formation of a tetrahedral intermediate,

which then collapses, expelling the chloride ion as a leaving group.

Ethanoyl Chloride + Nucleophile (Nu-H)

General Nucleophilic Acyl Substitution

Nucleophilic Attack

> Tetrahedral Intermediate

Elimination of Cl-

> Acylated Product + HCI
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Click to download full resolution via product page
Caption: General mechanism of nucleophilic acyl substitution.
Key reactions involving ethanoyl chloride include:

o Hydrolysis: Reacts violently with water to produce ethanoic acid and hydrogen chloride gas.
[4][10]

» Alcoholysis (Esterification): Reacts exothermically with alcohols to form esters and hydrogen
chloride.[11][12]

o Aminolysis (Amidation): Reacts vigorously with ammonia and primary/secondary amines to
yield amides.[13]

Experimental Protocols

All manipulations of ethanoy! chloride must be conducted in a well-ventilated fume hood, with
appropriate personal protective equipment.

Synthesis of Ethanoyl Chloride from Ethanoic Acid

Ethanoyl chloride can be synthesized by reacting ethanoic acid with a chlorinating agent such
as thionyl chloride (SOCIz2), phosphorus(V) chloride (PCls), or phosphorus(lil) chloride (PCIs).
[14][15] The use of thionyl chloride is often preferred as the byproducts (SOz and HCI) are
gaseous, simplifying purification.[14]
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Caption: Workflow for the synthesis of ethanoyl chloride.

Methodology:

Setup: Assemble a reflux apparatus, including a round-bottom flask, a condenser, and a
drying tube, in a fume hood. Ensure all glassware is thoroughly dried.

o Reagents: To the round-bottom flask, add glacial ethanoic acid. Slowly add an excess of
thionyl chloride (approximately 2 equivalents).

e Reaction: Gently heat the mixture to reflux. The reaction will produce sulfur dioxide and
hydrogen chloride gas, which should be vented safely. Continue refluxing until the evolution
of gas ceases.

 Purification: After cooling the reaction mixture, purify the crude ethanoyl chloride by fractional
distillation.[15] Collect the fraction that distills at approximately 51 °C.

Esterification: Synthesis of Ethyl Ethanoate
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The reaction between ethanoy! chloride and an alcohol is a rapid and often violent exothermic

reaction that produces an ester.[10][11]

Methodology:

Reagents: In a flask placed in an ice bath, add cold, anhydrous ethanol.

Reaction: Slowly, and with constant stirring, add ethanoyl chloride dropwise to the ethanol. A
vigorous reaction will occur, producing steamy fumes of hydrogen chloride.[11]

Work-up: Once the addition is complete and the reaction has subsided, pour the mixture into
a separatory funnel containing cold water. This will separate the ester from the unreacted
alcohol and hydrochloric acid.

Purification: Wash the organic layer with a dilute sodium bicarbonate solution to neutralize
any remaining acid, followed by a wash with brine. Dry the ester over an anhydrous drying
agent (e.g., magnesium sulfate) and purify by distillation.

Amidation: Synthesis of Ethanamide

Ethanoyl chloride reacts violently with a concentrated solution of ammonia to produce

ethanamide and ammonium chloride.[1][2][4]

Methodology:

Reagents: In a beaker cooled in an ice bath, place a concentrated aqueous solution of

ammonia.

Reaction: Carefully and slowly add ethanoyl chloride to the ammonia solution. A vigorous
reaction will occur, producing a white solid mixture of ethanamide and ammonium chloride.

[2]

Isolation: The solid product can be isolated by filtration. The ethanamide can then be
separated from the ammonium chloride by recrystallization from a suitable solvent.

Safety and Handling

Ethanoyl chloride is a hazardous substance that requires strict safety protocols.
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Table 3: Hazard and Safety Information for Ethanoyl

Chloride
o Precautionary
Hazard Description Reference
Measures
Keep away from heat,
sparks, open flames,
- Highly flammable and hot surfaces. Use
Flammability o ) [16]
liquid and vapor. non-sparking tools
and explosion-proof
equipment.
Wear protective
Causes severe skin gloves, protective
Corrosivity burns and eye clothing, eye
damage. protection, and a face
shield.
Handle in a dry
Reacts violently with environment, away
o water, releasing from moisture. Store
Reactivity . o [1]
corrosive hydrogen in a tightly closed
chloride gas. container in a well-
ventilated place.
Do not breathe fumes
o or vapors. Use in a
o Irritating to the )
Toxicity well-ventilated area or  [16]

respiratory system.

with respiratory

protection.

Storage: Store below +15°C in a dry, well-ventilated area away from incompatible materials.[1]

Keep containers tightly closed.

Disposal: Dispose of contents and container to an approved waste disposal plant, following all

local and national regulations.
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Conclusion

Ethanoyl chloride is an indispensable reagent in the modern organic synthesis laboratory. Its
high reactivity, while demanding careful handling, provides efficient pathways to a wide array of
important chemical entities. A thorough understanding of its properties, reaction mechanisms,
and safety protocols is paramount for its effective and safe utilization in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethanoyl Chloride: A Comprehensive Technical Guide
for Laboratory Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16337935#physical-and-chemical-properties-of-
ethanoyl-chloride-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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